Cas no 1270552-68-5 (2-amino-2-(2-methylpyridin-3-yl)propan-1-ol)

2-Amino-2-(2-methylpyridin-3-yl)propan-1-ol is a chiral amino alcohol derivative featuring a pyridine moiety, which imparts unique reactivity and coordination properties. This compound is of interest in pharmaceutical and agrochemical synthesis due to its bifunctional structure, combining both amine and hydroxyl groups for versatile applications in asymmetric catalysis and intermediate synthesis. The presence of the 2-methylpyridin-3-yl group enhances steric and electronic modulation, making it valuable for ligand design and fine chemical transformations. Its well-defined stereochemistry further supports its utility in enantioselective reactions. The compound is typically handled under controlled conditions due to its sensitivity, ensuring optimal purity and performance in research and industrial applications.
2-amino-2-(2-methylpyridin-3-yl)propan-1-ol structure
1270552-68-5 structure
Product Name:2-amino-2-(2-methylpyridin-3-yl)propan-1-ol
CAS No:1270552-68-5
MF:C9H14N2O
MW:166.220262050629
CID:5972140
PubChem ID:55283633
Update Time:2025-06-14

2-amino-2-(2-methylpyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-amino-2-(2-methylpyridin-3-yl)propan-1-ol
    • AKOS006346598
    • 1270552-68-5
    • EN300-1866903
    • Inchi: 1S/C9H14N2O/c1-7-8(4-3-5-11-7)9(2,10)6-12/h3-5,12H,6,10H2,1-2H3
    • InChI Key: BALCVCJCZFTXBQ-UHFFFAOYSA-N
    • SMILES: OCC(C)(C1=CC=CN=C1C)N

Computed Properties

  • Exact Mass: 166.110613074g/mol
  • Monoisotopic Mass: 166.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 59.1Ų

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Additional information on 2-amino-2-(2-methylpyridin-3-yl)propan-1-ol

Comprehensive Overview of 2-amino-2-(2-methylpyridin-3-yl)propan-1-ol (CAS No. 1270552-68-5)

2-amino-2-(2-methylpyridin-3-yl)propan-1-ol, with the CAS number 1270552-68-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a pyridine ring with an amino alcohol functional group, making it a versatile intermediate in drug discovery and material science. Researchers and industry professionals frequently search for terms like "2-amino-2-(2-methylpyridin-3-yl)propan-1-ol synthesis", "CAS 1270552-68-5 applications", and "pyridine derivatives in medicine", reflecting its growing relevance.

The compound's structural motif is particularly valuable in designing small-molecule inhibitors and biologically active agents. Recent studies highlight its potential in targeting enzyme modulation and receptor binding, aligning with trends in precision medicine and personalized therapeutics. Searches for "amino alcohol derivatives in drug development" or "2-methylpyridin-3-yl compounds" often lead to discussions about this molecule's role in optimizing pharmacokinetic properties.

From a synthetic chemistry perspective, 1270552-68-5 is synthesized via multi-step organic reactions, including nucleophilic substitution and reductive amination. Laboratories focusing on high-throughput screening or medicinal chemistry prioritize this compound due to its chiral center, which is critical for stereoselective synthesis. Popular queries such as "chiral amino alcohols in catalysis" and "CAS 1270552-68-5 suppliers" underscore its commercial and academic demand.

Environmental and green chemistry applications are also emerging for 2-amino-2-(2-methylpyridin-3-yl)propan-1-ol. Its derivatives are explored as biodegradable ligands or eco-friendly catalysts, resonating with global sustainability goals. Keywords like "sustainable pyridine-based compounds" and "non-toxic amino alcohols" reflect this shift. Additionally, computational chemists investigate its molecular docking potential using AI-driven drug design tools, a hotspot in modern research.

In analytical chemistry, CAS 1270552-68-5 is characterized by techniques such as NMR spectroscopy, HPLC, and mass spectrometry. Quality control protocols emphasize its purity standards, vital for regulatory compliance in pharmaceuticals. Searches for "analytical methods for amino alcohols" or "1270552-68-5 spectral data" are common among quality assurance specialists.

Future prospects for 2-amino-2-(2-methylpyridin-3-yl)propan-1-ol include its integration into nanotechnology and drug-delivery systems. As interdisciplinary research expands, this compound may play a pivotal role in next-generation therapeutics and smart materials. The consistent rise in searches for "innovative pyridine scaffolds" and "amino alcohol functionalization" signals enduring scientific interest.

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